Ethyl 2-(4-hydroxyphenyl)cyclopropane-1-carboxylate

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: ethyl 2-(4-hydroxyphenyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C12H14O3/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11,13H,2,7H2,1H3
• InChI Key: LUQBNOJILQNJMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC1C2=CC=C(C=C2)O

Description

Ethyl 2-(4-hydroxyphenyl)cyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50 mL RB flask fitted with magnetic stirrer was charged with 20 mL of dichloromethane. To the stirred solvent was added ethyl 2-(4-methoxyphenyl)cyclopropanecarboxylate (0.9 g, 4 mmol). The reaction mixture was cooled to 0° C. and boron tribromide (0.9 mL) was added drop wise, stirred for 30 minutes at the same temperature. The reaction mixture was quenched by the addition of ethanol drop wise at 0° C. The reaction mixture was concentrated to distill off the solvent; water was added to the crude and extracted with ethyl acetate. The organic layer was washed with saturated solution of NaHCO3 (25 mL), followed by brine solution (25 mL). The organic layer was dried over anhydrous Na2SO4 and the solvent was removed under reduced pressure. The product was obtained as pale yellow liquid (0.3 g, yield: 35.6%). 1H NMR (300 MHz, DMSO-d6): δ 9.27 (s, 1H), 6.94-6.97 (d, 2H), 6.64-6.67 (d, 2H), 4.05-4.12 (q, 2H), 2.28-2.36 (m, 1H), 1.75-1.80 (m, 1H), 1.35-1.41 (m, 2H), 1.15-1.28 (t, 3H).